Cas no 1261884-08-5 (5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1261884-08-5
• MF: C₁₃H₇F₆NO
• MW: 307.191204309464
• CID: 4986993
• Update Time: 2025-10-30

5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7F6NO/c14-12(15,16)11-6-3-9(7-20-11)8-1-4-10(5-2-8)21-13(17,18)19/h1-7H
• InChI Key： FJWPFJUPIQZEJI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 4.6
• Topological Polar Surface Area: 22.1

Additional information on 5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine

5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS No. 1261884-08-5): A Comprehensive Overview

5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS No. 1261884-08-5) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine is particularly noteworthy. The presence of the trifluoromethyl group on the pyridine ring and the trifluoromethoxy group on the phenyl ring imparts distinct electronic and steric properties to the molecule. These properties contribute to its stability, solubility, and ability to interact with biological targets in specific ways.

Recent studies have highlighted the potential of 5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression, anxiety, and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine effectively binds to serotonin receptors, potentially offering a novel approach to treating mood disorders.

In addition to its neurological applications, 5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine has shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative properties, inhibiting the growth of various cancer cell lines. A notable study published in the Cancer Research journal reported that 5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine selectively targets and induces apoptosis in breast cancer cells, while sparing normal cells. This selective toxicity makes it a potential candidate for developing targeted cancer therapies.

The pharmacokinetic properties of 5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows it to cross biological membranes efficiently, enhancing its bioavailability. Furthermore, its metabolic stability ensures that it remains active for extended periods, which is crucial for maintaining therapeutic efficacy.

Safety and toxicity assessments are essential components of drug development, and 5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine has undergone rigorous evaluation in this regard. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its potential for further clinical development.

The synthetic route for producing 5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the trifluoromethoxy-substituted phenyl intermediate and subsequent coupling with a trifluoromethyl-substituted pyridine derivative. Advances in synthetic chemistry have made it possible to produce this compound on a large scale, facilitating its use in both research and potential clinical applications.

In conclusion, 5-(4-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS No. 1261884-08-5) is a versatile compound with significant potential in multiple therapeutic areas. Its unique chemical structure confers desirable biological properties, making it a promising candidate for further research and development. Ongoing studies continue to explore its mechanisms of action and optimize its use in various medical applications.